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Compound of Interest

Compound Name: AZ3391
Cat. No.: B15142668
Get Quote
\ J

Disclaimer: As a specific Safety Data Sheet (SDS) for AZ3391 is not readily available, the
following disposal procedures are based on established best practices for the management of
hazardous chemical waste and information from similar PARP (Poly ADP-ribose polymerase)
inhibitors. AZ3391 should be treated as a hazardous chemical at all times. All personnel must
consult with their institution's Environmental Health and Safety (EHS) department to ensure full
compliance with local, state, and federal regulations.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to handle AZ3391 with the appropriate
safety measures to minimize exposure and risk.

Personal Protective Equipment (PPE): All personnel handling AZ3391 must wear the following
to prevent accidental exposure:

» Eye Protection: Chemical safety goggles are mandatory.
o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

o Body Protection: A lab coat must be worn.
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All handling of solid AZ3391 and its solutions should be conducted in a certified chemical fume
hood to prevent inhalation of any dust or aerosols.

Summary of Disposal and Safety Procedures

The following table provides a quick reference for the key safety and logistical information
regarding the disposal of AZ3391.
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Step-by-Step Disposal Protocol for AZ3391

The proper disposal of AZ3391 is essential for laboratory safety and environmental protection.
Adherence to the following step-by-step protocol is critical for all research personnel.[1][2][3][4]

1. Waste ldentification and Segregation:
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o Treat as Hazardous Waste: All materials contaminated with AZ3391, including unused
product, solutions, and contaminated labware (e.g., pipette tips, tubes, gloves), must be
disposed of as hazardous chemical waste.[1]

e Do Not Dispose in Regular Trash or Drains: Under no circumstances should AZ3391 or
materials contaminated with it be disposed of in the regular trash or down the drain.[1][4]

e Segregate Waste Streams:

o Solid Waste: Collect solid AZ3391 and contaminated disposable labware in a designated,
leak-proof container clearly labeled as "Hazardous Waste".[1]

o Liquid Waste: Solutions containing AZ3391 should be collected in a separate, compatible,
and leak-proof container, also labeled as "Hazardous Waste." Do not mix with other
incompatible waste streams. For instance, organic solvent solutions should not be mixed
with aqueous waste.[1][5]

2. Waste Container Labeling:

o Proper labeling is crucial for the safe handling and disposal of chemical waste. The
hazardous waste container for AZ3391 must be clearly labeled with the following
information:[1][6]

o The words "Hazardous Waste."

o The full chemical name: "AZ3391." Avoid using abbreviations or chemical formulas.
o The approximate concentration and quantity of the waste.

o The date when the waste was first added to the container.

o The name and contact information of the principal investigator or responsible person.
o The laboratory room number.

3. Storage of Chemical Waste:
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o Store waste containers in a designated and secure Satellite Accumulation Area within the
laboratory, away from general work areas.[6][7]

e Ensure containers are kept closed at all times, except when adding waste, to prevent the
release of vapors.[1][8]

» Store incompatible waste types separately to prevent accidental reactions.[5][6]

4. Disposal of Empty Containers:

e The original container of AZ3391 must be triple-rinsed with a suitable solvent.[8][9]
e The first rinsate must be collected and disposed of as hazardous liquid waste.[2]

« Atfter triple-rinsing and allowing the container to air-dry in a fume hood, the original labels
should be defaced or removed. The container can then be disposed of as regular laboratory
glass or plastic waste, in accordance with institutional policies.[9]

5. Request for Waste Pickup:

e Once a waste container is full, or in accordance with your institution's guidelines, contact
your EHS department to schedule a pickup.[2]

e Do not allow hazardous waste to accumulate in the laboratory for extended periods.[3]

AZ3391 Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of AZ3391.
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Caption: Workflow for the safe disposal of AZ3391.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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